Cas no 10551-32-3 ([1,1'-Biphenyl]-2,5-diol,4'-methyl-)

• Product Name: [1,1'-Biphenyl]-2,5-diol,4'-methyl-
• CAS No: 10551-32-3
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 213802
• PubChem ID: 82722
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,5-diol,4'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,5-diol,4'-methyl-
• 2,5-DIHYDROXY-4'-METHYLBIPHENYL
• 2,5-Dihydroxy-4#-methylbiphenyl
• 4'-methylbiphenyl-2,5-diol
• Einecs 234-135-3
• 2-(p-Tolyl)hydroquinone
• Dihydroxymethylbiphenyl
• 4'-methyl[1,1'-biphenyl]-2,5-diol
• 1’-biphenyl]-2,5-diol,4’-methyl-[
• 2-(4-Methylphenyl)benzene-1,4-diol
• 2-(4-Methylphenyl)-1,4-benzenediol
• (1,1'-Biphenyl)-2,5-diol, 4'-methyl-
• 10551-32-3
• DTXSID2065121
• 6Z72F9HVS6
• 4'-Methyl(1,1'-biphenyl)-2,5-diol
• p-Toluylchinol
• 2-(4-METHYLPHENYL)HYDROQUINONE
• 2-(P-TOLYL)-1,4-BENZENEDIOL
• UNII-6Z72F9HVS6
• [1,1'-Biphenyl]-2,5-diol, 4'-methyl-
• NS00023380
• MFCD00071600
• SCHEMBL1163817

• Inchi： 1S/C13H12O2/c1-9-2-4-10(5-3-9)12-8-11(14)6-7-13(12)15/h2-8,14-15H,1H3
• InChI Key： BRDIEXWCAJNNQS-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C1C=CC(C)=CC=1)O

Computed Properties

• Exact Mass: 200.08376
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: 125°C
• PSA: 40.46

[1,1'-Biphenyl]-2,5-diol,4'-methyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Safety Term：Risk Statements 36/37/38Safety Statements 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives